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Cat. No.: B3025833 Get Quote

Unveiling Bilaid A1e: A µ-Opioid Receptor
Agonist
Initial analysis of the scientific literature identifies Bilaid A1e as a tetrapeptide that acts as an

agonist for the µ-opioid receptor, with a reported Ki of 750 nM[1]. This molecule belongs to a

broader family of tetrapeptides known as bilaids, which were first isolated from an Australian

estuarine strain of Penicillium sp. (MST-MF667). The foundational member of this family, Bilaid

A, is characterized by an unusual alternating L-D-L-D amino acid chirality and functions as a

weak µ-opioid agonist[2].

The discovery of the bilaid class of peptides has spurred further research into the development

of more potent synthetic analogs, such as bilorphin and bilactorphin, for potential therapeutic

applications[2]. While the endogenous role of bilaids within the fungus remains unknown, their

interaction with the µ-opioid receptor positions them as compounds of interest for research in

areas where this receptor is a key target[2].

To proceed with a detailed technical guide on the role of Bilaid A1e, the specific disease or

biological process of interest must be defined. The µ-opioid receptor is centrally involved in

numerous physiological and pathological processes, including:

Pain Signaling and Analgesia: As an agonist, Bilaid A1e could potentially modulate pain

pathways.
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Neurobiology and Addiction: The µ-opioid receptor is a primary target in the study of opioid

dependence and reward pathways.

Gastrointestinal Function: Opioid receptors in the gut influence motility and secretion.

To provide a comprehensive and relevant technical whitepaper as requested, please specify

the disease or process of interest. This will allow for a targeted search and synthesis of data

concerning the effects of Bilaid A1e, including relevant experimental protocols, quantitative

data, and signaling pathways. Without this clarification, a detailed analysis of its role is not

feasible.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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